Cas no 914637-28-8 (2-(1H-Imidazol-1-yl)isonicotinic acid)

• Product Name: 2-(1H-Imidazol-1-yl)isonicotinic acid
• CAS No: 914637-28-8
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD08235205
• CID: 1073262
• PubChem ID: 26967253
• Update Time: 2025-04-20

2-(1H-Imidazol-1-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-1-yl)isonicotinic acid
• 2-(1H-IMIDAZOL-1-YL)ISONICOTINIC ACI
• 2-Imidazol-1-yl-isonicotinic acid
• EN300-57357
• 1-(4-Carboxypyridin-2-yl)-1H-imidazole
• AKOS000205982
• TS-00242
• 2-(1H-Imidazol-1-yl)isonicotinic acid 97%
• SCHEMBL12169414
• 2-imidazol-1-ylpyridine-4-carboxylic acid
• MFCD08235205
• DTXSID80650360
• 2-(1H-Imidazol-1-yl)pyridine-4-carboxylic acid
• CS-0270836
• 2-(1H-Imidazol-1-yl)isonicotinicacid
• 914637-28-8
• XVLXZHOMEIHQBJ-UHFFFAOYSA-N
• 4-Carboxy-2-(1H-imidazol-1-yl)pyridine
• 2-(1H-Imidazol-1-yl)-4-pyridinecarboxylic acid
• G31960
• DB-407927

• MDL： MFCD08235205
• Inchi： 1S/C9H7N3O2/c13-9(14)7-1-2-11-8(5-7)12-4-3-10-6-12/h1-6H,(H,13,14)
• InChI Key： XVLXZHOMEIHQBJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 189.054
• Monoisotopic Mass: 189.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids